![molecular formula C25H23FN2OS2 B306080 3-(3,4-dimethylphenyl)-2-[(3-fluorobenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B306080.png)
3-(3,4-dimethylphenyl)-2-[(3-fluorobenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
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Overview
Description
3-(3,4-dimethylphenyl)-2-[(3-fluorobenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is a chemical compound that has gained significant attention in the field of medicinal chemistry. This compound has been found to exhibit promising biological activities, making it a potential candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of 3-(3,4-dimethylphenyl)-2-[(3-fluorobenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it has been reported to inhibit protein kinase CK2, which is involved in the regulation of cell growth and proliferation. Inhibition of this enzyme can lead to the suppression of tumor growth and the induction of apoptosis. This compound has also been found to inhibit the production of pro-inflammatory cytokines and reactive oxygen species, which can contribute to its anti-inflammatory and antioxidant activities.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells and induce apoptosis. This compound has also been found to exhibit anti-inflammatory and antioxidant activities, which can be beneficial in the treatment of various diseases. Additionally, it has been reported to have a low toxicity profile, making it a potential candidate for further development.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(3,4-dimethylphenyl)-2-[(3-fluorobenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one in lab experiments include its potent inhibitory activity against protein kinase CK2, its antitumor activity, and its anti-inflammatory and antioxidant activities. However, the limitations of using this compound in lab experiments include its relatively high cost and the need for specialized equipment and expertise for its synthesis.
Future Directions
There are several future directions for the research on 3-(3,4-dimethylphenyl)-2-[(3-fluorobenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one. One potential direction is the development of new drugs based on this compound for the treatment of cancer and other diseases. Another direction is the investigation of the mechanism of action of this compound and its interactions with other proteins and enzymes. Additionally, further studies are needed to explore the potential of this compound as an anti-inflammatory and antioxidant agent. Finally, the synthesis of analogs of this compound and their biological activities should be investigated to identify new leads for drug development.
Synthesis Methods
The synthesis of 3-(3,4-dimethylphenyl)-2-[(3-fluorobenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one has been reported in the literature. The synthesis involves the reaction of 2-bromo-3,4-dimethylthiophene with 3-fluorobenzyl mercaptan to obtain the intermediate compound, which is then reacted with 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene to yield the final product. The synthesis of this compound is relatively straightforward and can be carried out on a large scale.
Scientific Research Applications
3-(3,4-dimethylphenyl)-2-[(3-fluorobenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one has been found to exhibit promising biological activities. It has been reported to have potent inhibitory activity against protein kinase CK2, which is a potential target for the treatment of cancer and other diseases. This compound has also been found to exhibit antitumor activity in vitro and in vivo. Additionally, it has been reported to have anti-inflammatory and antioxidant activities.
properties
Molecular Formula |
C25H23FN2OS2 |
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Molecular Weight |
450.6 g/mol |
IUPAC Name |
3-(3,4-dimethylphenyl)-2-[(3-fluorophenyl)methylsulfanyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one |
InChI |
InChI=1S/C25H23FN2OS2/c1-15-10-11-19(12-16(15)2)28-24(29)22-20-8-3-4-9-21(20)31-23(22)27-25(28)30-14-17-6-5-7-18(26)13-17/h5-7,10-13H,3-4,8-9,14H2,1-2H3 |
InChI Key |
BIHIQHCKZSLDFT-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)N2C(=O)C3=C(N=C2SCC4=CC(=CC=C4)F)SC5=C3CCCC5)C |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C(=O)C3=C(N=C2SCC4=CC(=CC=C4)F)SC5=C3CCCC5)C |
Origin of Product |
United States |
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